9-Chloro-2-(4-methylphenyl)-5-(pyridin-4-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

• IUPAC Name: 9-chloro-2-(4-methylphenyl)-5-pyridin-4-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C22H18ClN3O/c1-14-2-4-15(5-3-14)19-13-20-18-12-17(23)6-7-21(18)27-22(26(20)25-19)16-8-10-24-11-9-16/h2-12,20,22H,13H2,1H3
• InChI Key: DLSXXFHEJHUUOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN3C(C2)C4=C(C=CC(=C4)Cl)OC3C5=CC=NC=C5
• Molecular Formula: C22H18ClN3O
• Molecular Weight: 375.8 g/mol
• CAS No.: 332061-29-7

Description

9-Chloro-2-(4-methylphenyl)-5-(pyridin-4-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a useful research compound. Its molecular formula is C22H18ClN3O and its molecular weight is 375.86. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anti-inflammatory Properties

9-Chloro-2-(4-methylphenyl)-5-(pyridin-4-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine derivatives have demonstrated significant antimicrobial, anti-inflammatory, and antioxidant activities. In a study, spiro derivatives of 1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazines were created and assessed for these properties, revealing compounds with high antimicrobial activity against S. aureus and anti-inflammatory effects surpassing diclofenac, a reference drug, along with notable antioxidant activity (Mandzyuk et al., 2020).

Antitumor and Anti-inflammatory Activity

Another study synthesized 5-[4-(2-Aryl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-5-yl)benzylidene]-1,3-thiazolidin-4-ones and evaluated them for antitumor and anti-inflammatory activities. These compounds show potential in both areas, emphasizing the versatility of this chemical structure in therapeutic applications (Horishny et al., 2020).

Antiviral Activity

A study focusing on antiviral activities synthesized various derivatives, including 1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanone and Pyrido[2′,3′:3,4]pyrazolo[5,1-c][1,2,4]triazine. These compounds were evaluated for their cytotoxicity and activity against HSV1 and HAV-MBB, demonstrating the potential of benzoxazine derivatives in antiviral drug development (Attaby et al., 2006).

Synthesis and Antibacterial Activity

The synthesis of novel pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid derivatives, which carried specific substituents, showed significant in vitro antibacterial activity. These compounds, notably more potent than clinafloxacin against certain Gram-positive clinical isolates, underline the importance of structural modification in enhancing antibacterial properties (Asahina et al., 2008).